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Compound of Interest

Compound Name: Methotrexate (disodium)

Cat. No.: B16104179

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of methotrexate

(MTX) in in vivo mouse models. Methotrexate, a folate antagonist, is a widely used therapeutic

agent in both oncology and immunology research due to its potent anti-proliferative and anti-

inflammatory effects. The protocols and data presented herein are intended to serve as a

foundational resource for designing and executing preclinical studies involving methotrexate.

Mechanism of Action
Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate

reductase (DHFR), an enzyme critical for the synthesis of purine nucleotides and thymidylate.

[1] This inhibition disrupts DNA synthesis and repair, targeting rapidly proliferating cells like

cancer cells and activated immune cells.[2] In the context of autoimmune diseases, MTX is also

thought to exert anti-inflammatory effects by promoting the release of adenosine, which in turn

suppresses T-cell activation and B-cell function.[2][3]
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Data Presentation: Methotrexate Dosing Regimens
in Mouse Models
The following tables summarize previously reported dosages of methotrexate in various mouse

models. It is crucial to note that the optimal dosage and administration schedule can vary

significantly depending on the mouse strain, age, disease model, and specific research

question. Therefore, these tables should be used as a starting point for study design, and pilot

studies are recommended to determine the optimal dose for a specific experimental context.

Table 1: Methotrexate Dosing in Oncology Mouse Models
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Mouse
Model

Cancer
Type

Dosage
Administrat
ion Route

Dosing
Schedule

Reference(s
)

Nude Mice

Human

Tumor

Xenografts

10-20 mg/kg
Intravenous

(i.v.)

Three times

in weekly

intervals

[4]

C3H-He/J

Chronic

Myeloid

Leukemia

(32Dp210)

2-6

mg/kg/day
Not Specified Daily [1][5]

BALB/c
4T1 Breast

Cancer
120 mg/kg

Intravenous

(i.v.)
Single dose [6]

Not Specified
B16 F0

Melanoma
20 mg/kg Not Specified Not Specified [1][7]

Not Specified

Ehrlich

Ascites

Carcinoma

Not Specified

Intraperitonea

l (i.p.) or

Intramuscular

(i.m.)

Not Specified [1]

L1210

Leukemia &

Sarcoma 180

Leukemia &

Sarcoma
400 mg/kg

Subcutaneou

s (s.c.)

Two courses

with an 8-day

interval

[8]

Murine MC38

Colon

Carcinoma

Colon

Carcinoma

5, 20, or 40

mg/kg
Not Specified Not Specified [7]

Table 2: Methotrexate Dosing in Autoimmune & Inflammatory Mouse Models
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Mouse
Model

Disease
Model

Dosage
Administrat
ion Route

Dosing
Schedule

Reference(s
)

DBA/1J

Collagen-

Induced

Arthritis (CIA)

2, 10, 20, or

50 mg/kg

Subcutaneou

s (s.c.)

Once weekly

for 6 weeks
[1][9]

(Balb/c x

B10.Q)F1

and B10.Q

Collagen-

Induced

Arthritis (CIA)

Not Specified Not Specified Not Specified [1]

C57BL/6

Lipopolysacc

haride-

induced

arthritis

1 mg/kg
Intraperitonea

l (i.p.)

Daily for 3

days
[10]

C57BL/6

Glucocorticoi

d-induced

osteoporosis

1 mg/kg
Intraperitonea

l (i.p.)
Every 3 days [10]

Table 3: Methotrexate Dosing for Toxicity Studies in Mice
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Mouse
Strain

Age Dosage
Administr
ation
Route

Dosing
Schedule

Outcome/
Observati
on

Referenc
e(s)

C57BL/6,

DBA/2,

C3H

5-6 weeks
0.25-2

mg/kg

Daily

(5x/week)

12-18

months

Well

tolerated
[11][12]

C57BL/6,

DBA/2,

C3H

5-6 weeks 3-6 mg/kg
Daily

(5x/week)
Acute

Hematopoi

etic and

gastrointes

tinal

damage,

early death

[11][12]

C57BL/6,

DBA/2,

C3H

16 weeks 3-6 mg/kg Daily
Up to 18

months

Survived,

showed

cellular

depression

and

osteoporos

is

[11]

Swiss Mice
Not

Specified

5, 10, 20,

40 mg/kg

Intraperiton

eal (i.p.)

Weekly for

5 and 10

weeks

Germ cell

toxicity,

DNA

damage

[13]

Not

Specified

Not

Specified

2.5-1000

mg/kg

Intraperiton

eal (i.p.)

bolus or

infusion

Bolus or

24, 72,

168h

infusion

Toxicity is

highly

dependent

on dosing

protocol

[14]

Experimental Protocols
Protocol 1: Preparation of Methotrexate for Injection
Materials:
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Methotrexate sodium salt powder

Sterile, preservative-free 0.9% Sodium Chloride Injection, USP

Sterile vials

Sterile syringes and needles (e.g., 27-gauge)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Reconstitution: For most applications, use preservative-free Methotrexate.[1] Reconstitute

the methotrexate sodium salt powder with sterile, preservative-free 0.9% Sodium Chloride

Injection to a desired stock concentration. A common stock concentration is 1 mg/mL.[1] The

pH may be adjusted to approximately 8.5 using sodium hydroxide or hydrochloric acid if

necessary.[1]

Dilution: Based on the individual mouse's body weight and the desired dosage, calculate the

required volume of the methotrexate stock solution. Further dilute the stock solution with

sterile 0.9% Sodium Chloride Injection to a final volume that is appropriate for the chosen

administration route (typically 100-200 µL for intraperitoneal or subcutaneous injection).[1]

Storage: Store the reconstituted methotrexate solution protected from light.[1]

Protocol 2: Administration of Methotrexate to Mice
Pre-Administration Checklist:

Accurately weigh each mouse to ensure correct dosage calculation.[1]

Properly restrain the mouse to minimize stress and ensure accurate administration.[1]

Use a new sterile syringe and needle for each mouse to prevent cross-contamination.[1]

Administration Routes:

Intraperitoneal (i.p.) Injection:
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Hold the mouse firmly by the scruff of the neck and allow its hindquarters to rest on a firm

surface.

Tilt the mouse slightly downwards on one side.

Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent

injection into the bladder or cecum.

Gently aspirate to ensure no fluid or blood is drawn back, then slowly inject the solution.

Subcutaneous (s.c.) Injection:

Grasp the loose skin over the shoulders or back to form a tent.

Insert the needle into the base of the tented skin.

Gently aspirate to check for blood, then slowly inject the solution.

Intravenous (i.v.) Injection (Tail Vein):

Place the mouse in a suitable restrainer.[1]

Warm the tail with a heat lamp or warm water to dilate the veins.

Clean the tail with an alcohol wipe.[1]

Insert the needle into one of the lateral tail veins and slowly inject the solution.[1]

Protocol 3: Monitoring for Toxicity
Body Weight:

Body weight loss is a key indicator of MTX-induced toxicity.[1][14]

Mice should be weighed daily or at regular intervals throughout the study.[1]

A significant drop in body weight (e.g., >15-20%) may necessitate a dose reduction or

euthanasia.[1]
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Clinical Signs:

Observe mice for signs of distress, including lethargy, ruffled fur, hunched posture, and

diarrhea.[1] These can be indicative of hematopoietic and gastrointestinal damage.[11][12]
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Caption: Methotrexate inhibits DHFR, blocking DNA/RNA synthesis.[2]

Experimental Workflow for Methotrexate Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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